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Compound of Interest

Compound Name: (Glu1)-Fibrinopeptide B (human)

CAS No.: 103213-49-6

Cat. No.: B010563

Get Quote

Executive Summary
In high-resolution mass spectrometry (HRMS), mass accuracy is the currency of confidence.

[Glu1]-Fibrinopeptide B (Glu-Fib) has established itself as the premier internal standard for

proteomics due to its exceptional ionization efficiency, distinct elution profile, and specific

fragmentation pattern. This guide details the preparation, handling, and instrument

configuration required to utilize Glu-Fib as a robust lock mass and system suitability standard.

Part 1: Molecular Mechanics & Rationale
Why Glu-Fib? The native Fibrinopeptide B (human) begins with a Glutamine (Gln/Q) residue. In

acidic mobile phases, N-terminal Glutamine spontaneously cyclizes to form Pyroglutamate

(PyroGlu), resulting in a mass shift of -17.03 Da. This instability complicates calibration.

The [Glu1]-Fibrinopeptide B analog replaces the N-terminal Glutamine with Glutamate (Glu/E).

This modification prevents cyclization, ensuring a stable monoisotopic mass for reliable long-

term calibration.
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Property Data

Sequence EGVNDNEEGFFSAR

Formula C₆₆H₉₅N₁₉O₂₆

Monoisotopic Mass 1569.6500 Da

(M+2H)²⁺ 785.8426 m/z (Primary Lock Mass)

(M+H)⁺ 1570.6774 m/z

pI (Isoelectric Point) ~4.0 (Acidic)

Mechanistic Insight: The presence of multiple acidic residues (Glu, Asp) combined with the C-

terminal Arginine creates a "proton sponge" effect, facilitating easy ionization in positive mode

ESI while maintaining a distinct retention time that typically elutes midway through standard

reverse-phase gradients (15-25% B), preventing interference with early-eluting hydrophilic

peptides.

Part 2: Preparation Protocol
Reagents & Equipment

Standard: [Glu1]-Fibrinopeptide B (Lyophilized, >95% purity).[1][2]

Solvent A: LC-MS Grade Water + 0.1% Formic Acid (FA).

Solvent B: LC-MS Grade Acetonitrile (ACN) + 0.1% Formic Acid.

Vials: Low-adsorption polypropylene or silanized glass vials (Critical to prevent peptide loss).

Step 1: Stock Solution (500 pmol/µL)
Context: High organic content is required in the stock solution to ensure complete solubility

and preventing microbial growth during storage.

Centrifuge the lyophilized product vial (0.1 mg or 1 mg) at 10,000 x g for 1 min to pellet

powder.
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Calculate volume required for 500 pmol/µL concentration.

Calculation: For 0.1 mg (63.7 nmol): Add 127 µL of 50% ACN / 0.1% FA.

Vortex for 2 minutes.

Sonicate for 5 minutes (water bath) to ensure complete dissolution.

Storage: Aliquot into 20 µL lots. Store at -20°C. Stability: 6 months.

Step 2: Working Solution (Lock Mass Infusion)
Context: For real-time lock mass, the standard is often infused via a separate reservoir (e.g.,

Waters LockSpray™ or Sciex CDS). The concentration must yield ~1e6 counts per scan

without causing space-charge effects.

Target Concentration: 200–500 fmol/µL.

Dilution Scheme (Example for 1 mL Final Volume):

Component Volume Final Conc. Function

Stock (500 pmol/µL) 1.0 µL 500 fmol/µL Analyte

Solvent B (ACN/FA) 500 µL 50% Solubility/Desolvation

Solvent A (Water/FA) 499 µL ~50% Aqueous Buffer

Total 1000 µL

Note: For direct column injection (RT calibration), dilute using the starting mobile phase

(usually 3-5% ACN) to allow focusing on the trap column.

Part 3: Workflow Visualization
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Instrument Introduction
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Figure 1: Critical path for Glu-Fib preparation and utilization in LC-MS proteomics.

Part 4: Instrument Configuration & QC
Lock Mass Settings (Orbitrap / Q-TOF)
To enable real-time mass correction, enter the exact theoretical mass of the doubly charged

ion.
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Target Mass: 785.84261 m/z (z=2)

Mass Window: +/- 0.5 Da (Search window), filtered to +/- 10 ppm for correction.

Activation: Set to "Inter-scan" or "Secondary Spray" depending on hardware.

Quality Control Criteria (Self-Validating System)
Before running valuable biological samples, inject the Glu-Fib working solution to validate

system performance.

Mass Accuracy:

Pass: < 2 ppm error (Orbitrap), < 5 ppm (Q-TOF).

Fail: > 5 ppm.[3] Action: Recalibrate instrument external mass model.

Intensity Stability:

Signal should be stable (RSD < 15% over 10 minutes infusion).

Drop in signal: Check sprayer nebulization or capillary voltage.

Retention Time (LC check):

On a standard C18 column (Peptide mapping gradient), Glu-Fib elutes cleanly.

Tailing: Indicates dead volume or column degradation.

Troubleshooting "Ghost" Signals
If you observe a signal at 777.33 m/z, this is often the Pyro-Glu form of the native

Fibrinopeptide B (if the wrong standard was purchased or degradation occurred). Always

confirm the vendor provides [Glu1]-Fibrinopeptide B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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